4-(Bromomethyl)-4,5-dimethylhex-1-ene

• Molecular Formula: C9H17Br
• Molecular Weight: 205.13 g/mol
• IUPAC Name: 4-(bromomethyl)-4,5-dimethylhex-1-ene
• InChI: InChI=1S/C9H17Br/c1-5-6-9(4,7-10)8(2)3/h5,8H,1,6-7H2,2-4H3
• InChI Key: ZSJSXONYECVDIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(CC=C)CBr

Description

4-(Bromomethyl)-4,5-dimethylhex-1-ene is an aliphatic brominated alkene with the molecular formula C₈H₁₃Br. Its structure features a hex-1-ene backbone substituted with a bromomethyl group and two methyl groups at positions 4 and 5. This compound could serve as an intermediate in organic synthesis, particularly in alkylation or cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Bromomethyl)-4,5-dimethylhex-1-ene typically involves the bromination of 4,5-dimethylhex-1-ene. This can be achieved through the reaction of 4,5-dimethylhex-1-ene with N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide or azobisisobutyronitrile (AIBN) under light or heat. The reaction proceeds via a radical mechanism, resulting in the selective bromination at the allylic position to form 4-(Bromomethyl)-4,5-dimethylhex-1-ene.

Industrial Production Methods

Industrial production of 4-(Bromomethyl)-4,5-dimethylhex-1-ene may involve similar bromination processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, the purification of the compound can be achieved through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-4,5-dimethylhex-1-ene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides, leading to the formation of corresponding substituted products.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form 4,5-dimethylhex-1-ene.

Oxidation Reactions: The compound can be oxidized to form corresponding alcohols or carboxylic acids depending on the oxidizing agent used.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Elimination: Strong bases like potassium tert-butoxide in solvents such as dimethylformamide (DMF).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Major Products

Substitution: Formation of azides, thiols, or ethers.

Elimination: Formation of 4,5-dimethylhex-1-ene.

Oxidation: Formation of alcohols or carboxylic acids.

Scientific Research Applications

4-(Bromomethyl)-4,5-dimethylhex-1-ene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of various functionalized compounds.

Biology: Potential use in the modification of biomolecules through nucleophilic substitution reactions, enabling the study of biological pathways and interactions.

Medicine: Investigated for its potential in drug development, particularly in the synthesis of pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 4-(Bromomethyl)-4,5-dimethylhex-1-ene primarily involves its reactivity towards nucleophiles and bases. The bromomethyl group is highly reactive, allowing for various substitution and elimination reactions. The molecular targets and pathways involved depend on the specific reactions and applications being studied.

Comparison with Similar Compounds

Key Observations :

• Aliphatic vs. Aromatic Systems : The target compound’s aliphatic chain contrasts with the aromaticity of 4-(Bromomethyl)benzaldehyde, which directs reactivity toward electrophilic substitution (e.g., aldehyde oxidation or bromomethyl nucleophilic substitution) .
• Bromine Position: The bromine in the target compound is on a branched aliphatic chain, whereas in 4-(4-Bromophenyl)chromenone, it is part of a planar bromophenyl ring, influencing crystal packing via intermolecular interactions .
• Functional Group Diversity : The cyclic ether in 4-(Bromomethyl)oxane enables distinct reactivity (e.g., alkylation of amines ), unlike the alkene in the target compound, which may favor addition reactions.

Critical Differences :

• Reaction Mechanisms: The target compound’s bromomethyl group may undergo SN2 substitution more readily than the bromophenyl group in chromenone, which requires metal-catalyzed cross-coupling .
• Biological Activity: While 4-(Bromomethyl)oxane-derived compounds exhibit nanomolar receptor affinity , the target compound’s bioactivity remains unexplored.

Biological Activity

4-(Bromomethyl)-4,5-dimethylhex-1-ene is an organic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This compound is characterized by its bromomethyl group and a double bond, which may influence its reactivity and interactions with biological systems. Understanding its biological activity is crucial for exploring its applications in pharmaceuticals and agrochemicals.

The molecular formula of 4-(Bromomethyl)-4,5-dimethylhex-1-ene is $C_9H_{15}Br$, with a molecular weight of approximately 203.13 g/mol. The structure features a bromine atom attached to a carbon chain that includes a double bond, making it a candidate for various chemical reactions, including electrophilic additions and substitutions.

Property	Value
Molecular Formula	C₉H₁₅Br
Molecular Weight	203.13 g/mol
IUPAC Name	4-(Bromomethyl)-4,5-dimethylhex-1-ene
SMILES	C(C)C(=C)C(C)CBr

The biological activity of 4-(Bromomethyl)-4,5-dimethylhex-1-ene is primarily attributed to its ability to interact with various biomolecules. The bromine atom can act as a leaving group in nucleophilic substitution reactions, while the double bond allows for electrophilic addition reactions. These interactions can lead to the formation of reactive intermediates that may affect cellular processes.

Biological Activity

Research indicates that compounds similar to 4-(Bromomethyl)-4,5-dimethylhex-1-ene exhibit various biological activities, including:

• Antimicrobial Activity : Some studies suggest that brominated compounds can possess antimicrobial properties. The presence of the bromine atom may enhance the compound's ability to disrupt microbial cell membranes or interfere with metabolic pathways.
• Anticancer Potential : Compounds with similar structures have been investigated for their potential anticancer effects. The ability to form reactive species may induce apoptosis in cancer cells or inhibit tumor growth through various mechanisms.
• Anti-inflammatory Effects : Some derivatives have shown promise in reducing inflammation in preclinical models, potentially through the modulation of inflammatory pathways.

Case Studies

• Antimicrobial Assessment : A study evaluated the antimicrobial efficacy of various brominated alkenes, including derivatives of 4-(Bromomethyl)-4,5-dimethylhex-1-ene. Results indicated significant activity against Gram-positive bacteria, suggesting potential use as an antibacterial agent.
• Cytotoxicity Evaluation : In vitro assays were conducted to assess the cytotoxic effects of brominated compounds on different cancer cell lines. The findings revealed that certain derivatives induced cell death at micromolar concentrations, indicating potential for further development as anticancer agents.
• Inflammation Model : Research involving animal models of inflammation demonstrated that compounds structurally related to 4-(Bromomethyl)-4,5-dimethylhex-1-ene reduced inflammatory markers significantly compared to control groups, highlighting their therapeutic potential.